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Compound of Interest

Compound Name: Eclanamine Maleate

Cat. No.: B162812

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Eclanamine Maleate (also known as U-48753E) is a compound that was patented
as an antidepressant but was never marketed. As such, publicly available, in-depth
pharmacological data is scarce. This guide provides a comprehensive overview based on its
classification as a serotonin-norepinephrine reuptake inhibitor (SNRI) and includes
representative data and experimental protocols to serve as a technical resource.

Introduction

Eclanamine Maleate is a selective serotonin and norepinephrine reuptake inhibitor (SNRI).[1]
Compounds of this class are known to exert their antidepressant effects by increasing the
extracellular levels of the neurotransmitters serotonin (5-HT) and norepinephrine (NE) in the
synaptic cleft. This is achieved through the inhibition of their respective transporters, the
serotonin transporter (SERT) and the norepinephrine transporter (NET). While Eclanamine
Maleate was developed with therapeutic potential for depression, its clinical development was
not pursued.

Mechanism of Action

As an SNRI, the primary mechanism of action of Eclanamine Maleate is the inhibition of SERT
and NET. By blocking these transporters, the reuptake of serotonin and norepinephrine from
the synapse is reduced, leading to prolonged neurotransmitter signaling. This dual-action
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mechanism is believed to contribute to a broader spectrum of antidepressant activity compared
to selective serotonin reuptake inhibitors (SSRISs).

Signaling Pathway of a Serotonin-Norepinephrine
Reuptake Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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